Spiro[4.5]decan-7-one

• CAS No.: 62788-60-7
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: spiro[4.5]decan-9-one
• InChI: InChI=1S/C10H16O/c11-9-4-3-7-10(8-9)5-1-2-6-10/h1-8H2
• InChI Key: SAMPGRWOTZZICV-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)CCCC(=O)C2

Description

Spiro[4.5]decan-7-one is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring under nitrogen atmosphere at −70° C., 12.0 g of dimethyl sulfoxide was added to a mixture of 14.4 g of oxalyl chloride and 100 ml of methylene chloride. Stirring was continued for 10 minutes. Below −55° C., a mixture of 8.72 g of 7-spiro[4.5]decanol and 20 ml of methylene chloride was added dropwise thereto, followed by stirring for 30 minutes at −70° C. After 50 g of triethylamine was added, the mixture was warmed up to −5° C. while stirring. The reaction mixture was poured into a saturated ammonium chloride aqueous solution, followed by ordinary work-up of extraction, washing and drying, and purification by silica gel chromatography. There was obtained 8.22 g (yield 96%) of 7-spiro[4.5]decanone. This compound was found to have identical spectroscopic characteristics with the former compound.